Cas no 25747-40-4 (2-Butenoic acid,4-amino-)
2-Butenoic acid,4-amino- structure
Product Name:2-Butenoic acid,4-amino-
CAS No:25747-40-4
MF:C4H7NO2
MW:101.103881120682
CID:264931
PubChem ID:5310987
Update Time:2025-04-19
2-Butenoic acid,4-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4-amino-
- Tox21_501145
- Tox21_110902_1
- Tox21_110902
- DTXCID6025648
- Spectrum5_001675
- CHEMBL33086
- NCGC00024485-07
- SPECTRUM1502123
- AT40253
- (E)-4-aminobut-2-enoic acid
- NCGC00024485-04
- BDBM50087271
- Lopac0_001145
- NCGC00024485-02
- NCGC00024485-08
- 2-Butenoic acid, 4-amino-
- HY-100800
- 38090-53-8
- NCGC00261830-01
- EN300-1448586
- EN300-188085
- SR-01000075646
- BPBio1_000683
- 4 Aminocrotonic Acid
- CCG-39246
- trans-4-Aminocrotonic acid
- 4-trans-Aminocrotonic acid
- DTXSID8045648
- SR-01000075646-1
- (E)-4-Amino-2-butenoic acid
- (2E)-4-AMINOBUT-2-ENOIC ACID
- NCGC00024485-03
- BSPBio_002528
- PDSP1_000613
- AKOS022632601
- T 1694
- TACA
- S2R6R1I2MP
- NCGC00024485-05
- (E)-4-amino-but-2-enoic acid
- NCGC00024485-06
- 2-Butenoic acid, 4-amino-, (2E)-
- UNII-S2R6R1I2MP
- LP01145
- TRANS-4-AMINOCROTONICACID
- HMS3263F11
- NCGC00024485-11
- CS-0020447
- SCHEMBL232135
- 4-aminocrotonic acid
- MS-22730
- Biomol-NT_000233
- EU-0101145
- SCHEMBL489325
- SDCCGSBI-0051112.P002
- 4-Amino-but-2-enoic acid
- 4-aminobut-2-enoic acid
- PDSP2_000610
- CAS-38090-53-8
- t-4-AMINOCROTONIC ACID (TACA)
- (E)-4-Amino-but-2-enoic acid (TACA)
- SR-01000075646-3
- 25747-40-4
- TACA; trans-4-Amino-2-butenoic Acid, trans-4-Aminocrotonic Acid; (E)-4-Amino-2-butenoic Acid; (2E)-4-Amino-2-butenoic Acid;
- DA-78157
-
- Inchi： 1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1+
- InChI Key： FMKJUUQOYOHLTF-OWOJBTEDSA-N
- SMILES： OC(/C=C/CN)=O
Computed Properties
- Exact Mass: 101.048
- Monoisotopic Mass: 101.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: -3.2
Experimental Properties
- Color/Form: White solid
- Density: 1.169
- Boiling Point: 300.4°Cat760mmHg
- Flash Point: 135.5°C
- Refractive Index: 1.507
2-Butenoic acid,4-amino- Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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